Cas no 2639431-64-2 (5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2639431-64-2
• MF: C₁₄H₁₅N₅O₆
• MW: 349.298802614212
• CID: 5664286
• PubChem ID: 165897579
• Update Time: 2025-06-08

5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732876
• 5-{[(tert-butoxy)carbonyl]amino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2639431-64-2
• 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C14H15N5O6/c1-14(2,3)25-13(22)15-11-10(12(20)21)16-17-18(11)8-5-4-6-9(7-8)19(23)24/h4-7H,1-3H3,(H,15,22)(H,20,21)
• InChI Key： OMBGQQDIPOXXOZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=NN1C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 349.10223322g/mol
• Monoisotopic Mass: 349.10223322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 152Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2639431-64-2)

5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2639431-64-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a tert-butoxy carbonyl (Boc) group and a nitrophenyl moiety, makes it a versatile intermediate in the synthesis of bioactive molecules.

The Boc-amino group in the molecular structure serves as a protective group for amino functions, commonly used in peptide synthesis and other organic transformations where selective reactivity is required. This protective feature enhances the compound's utility in multi-step synthetic pathways, allowing for controlled modifications and functionalizations. The nitrophenyl substituent, on the other hand, introduces electronic and steric effects that can influence the compound's interactions with biological targets. These features make it a valuable building block for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in developing novel therapeutic agents. Triazoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid positions it as a promising candidate for further exploration in these areas.

In particular, the combination of the nitrophenyl group and the triazole core has been investigated for its potential to modulate enzyme activity and receptor binding. Studies have shown that nitroaromatic compounds can serve as effective pharmacophores due to their ability to engage with various biological targets through hydrophobic interactions and electrostatic forces. The Boc-protection of the amino group ensures that further derivatization can be performed without unintended side reactions, making this compound an attractive choice for synthetic chemists.

The synthesis of 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid involves a series of well-established organic reactions, including condensation reactions to form the triazole ring and protection-deprotection strategies for the amino functionality. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, enabling large-scale production when needed.

One of the most compelling aspects of this compound is its potential application in developing targeted therapies. The structural features present in its molecule allow it to interact with specific biological pathways, making it a candidate for treating diseases such as cancer and inflammatory disorders. Researchers are exploring its efficacy as an inhibitor or modulator of key enzymes involved in these pathways. Preliminary studies have demonstrated promising results in vitro, suggesting that further investigation is warranted.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict how 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid interacts with biological targets at the molecular level. These simulations help identify key binding pockets and optimize the compound's structure for improved potency and selectivity. Such computational approaches are increasingly integrated into drug discovery pipelines due to their cost-effectiveness and ability to accelerate research timelines.

Moreover, green chemistry principles are being increasingly adopted in the synthesis of pharmaceutical intermediates like this one. Sustainable methodologies aim to minimize waste generation and reduce hazardous byproducts without compromising yield or purity. Innovations such as flow chemistry and biocatalysis have enabled more environmentally friendly synthetic routes for complex molecules like 5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid, aligning with global efforts to promote sustainable pharmaceutical practices.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic applications. Factors such as solubility, stability, and metabolic degradation pathways are critical determinants of a drug's efficacy and safety profile. Experimental data on these properties will guide decisions regarding formulation development and dosing regimens.

In conclusion,5-{(tert-butoxy)carbonylamino}-1-(3-nitrophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2639431-64-2) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate with potential applications across multiple therapeutic areas. Continued investigation into its biological activities and synthetic modifications will likely uncover new possibilities for developing innovative treatments.